Cas no 1250699-56-9 (1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one)

1-4-(3-Methyl-1H-pyrazol-1-yl)phenylethan-1-one is a specialized organic compound featuring a pyrazole moiety linked to a phenyl ketone structure. This configuration imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the 3-methyl-1H-pyrazol-1-yl group enhances its potential as a building block for heterocyclic derivatives, while the phenylethanone backbone offers stability and compatibility with further modifications. Its well-defined structure ensures consistency in synthetic applications, particularly in the development of biologically active molecules. The compound is typically characterized by high purity and precise chemical properties, supporting its use in research and industrial-scale processes requiring reliable performance.
1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one structure
1250699-56-9 structure
Product Name:1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one
CAS No:1250699-56-9
MF:C12H12N2O
MW:200.236482620239
CID:5520693
PubChem ID:54445142
Update Time:2025-10-11

1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-
    • 1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
    • 1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one
    • AKOS011777783
    • EN300-1292674
    • 1-[4-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
    • 1250699-56-9
    • CS-0275045
    • SCHEMBL12436877
    • F83472
    • 1-[4-(3-methylpyrazol-1-yl)phenyl]ethanone
    • Inchi: 1S/C12H12N2O/c1-9-7-8-14(13-9)12-5-3-11(4-6-12)10(2)15/h3-8H,1-2H3
    • InChI Key: WQYSUPLAVDYBMT-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(N2C=CC(C)=N2)C=C1)C

Computed Properties

  • Exact Mass: 200.094963011g/mol
  • Monoisotopic Mass: 200.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 337.9±25.0 °C(Predicted)
  • pka: 0.27±0.10(Predicted)

1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1292674-1.0g
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
1250699-56-9
1g
$0.0 2023-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345715-100mg
1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
1250699-56-9 98%
100mg
¥1341.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345715-250mg
1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
1250699-56-9 98%
250mg
¥2088.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345715-1g
1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
1250699-56-9 98%
1g
¥4179.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1345715-5g
1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
1250699-56-9 98%
5g
¥10404.00 2024-08-09
Enamine
EN300-1292674-50mg
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
1250699-56-9
50mg
$407.0 2023-09-30
Enamine
EN300-1292674-100mg
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
1250699-56-9
100mg
$427.0 2023-09-30
Enamine
EN300-1292674-250mg
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
1250699-56-9
250mg
$447.0 2023-09-30
Enamine
EN300-1292674-500mg
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
1250699-56-9
500mg
$465.0 2023-09-30
Enamine
EN300-1292674-1000mg
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
1250699-56-9
1000mg
$485.0 2023-09-30

1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Related Literature

Additional information on 1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one

1-4-(3-Methyl-1H-Pyrazol-1-yl)Phenyl Ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1250699-56-9, commonly referred to as 1-4-(3-methyl-1H-pyrazol-1-yl)phenyl ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The pyrazole ring in this molecule is a key structural feature that contributes to its unique properties and reactivity.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry, particularly due to their ability to modulate various cellular pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that pyrazole derivatives can act as potent inhibitors of certain kinases, making them promising candidates for anti-cancer therapies. The 3-methyl substitution on the pyrazole ring in this compound further enhances its stability and bioavailability, which are critical factors for drug development.

The synthesis of 1-4-(3-methyl-1H-pyrazol-1-yl)phenyl ethan-1-one involves a multi-step process that typically includes the formation of the pyrazole ring followed by subsequent functionalization. One common approach is the use of the Hantzsch dihydropyridine synthesis, which allows for the construction of the pyrazole moiety under mild conditions. This method not only ensures high yields but also facilitates the introduction of substituents at specific positions on the ring, enabling fine-tuning of the molecule's properties.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are often employed to confirm its identity and purity.

One of the most exciting developments involving this compound is its potential application in the treatment of neurodegenerative diseases. A study published in *Nature Communications* revealed that pyrazole derivatives can interact with amyloid-beta peptides, thereby inhibiting their aggregation—a process that is central to Alzheimer's disease pathology. The phenylethanone moiety in this compound plays a crucial role in facilitating these interactions, suggesting its potential as a lead compound for drug development.

Moreover, computational studies using molecular docking techniques have provided valuable insights into the binding modes of this compound with various protein targets. These studies have shown that the pyrazole ring can adopt multiple conformations, allowing it to engage with different binding pockets and exhibit selectivity towards specific targets. This versatility underscores its potential as a scaffold for designing multi-target-directed ligands.

In conclusion, 1-4-(3-methyl-1H-pyrazol-1-yl)phenyl ethan-1-one represents a compelling example of how structural modifications can enhance the biological activity and pharmacological profile of a molecule. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in both academic and industrial settings. Its journey from laboratory synthesis to potential therapeutic use exemplifies the dynamic nature of modern drug discovery.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.